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Compound of Interest

Compound Name: 4-Bromo-2-methyl-1-nitrobenzene

Cat. No.: B3021674

An In-depth Technical Guide to 4-Bromo-2-methyl-1-nitrobenzene

This technical guide provides a comprehensive overview of 4-Bromo-2-methyl-1-
nitrobenzene, including its chemical identity, physicochemical properties, and detailed
experimental protocols for its synthesis. This document is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis.

Chemical Identity and Synonyms

The nomenclature and various identifiers for 4-Bromo-2-methyl-1-nitrobenzene are crucial for
accurate documentation and research. The preferred IUPAC name for this compound is 4-

Bromo-2-methyl-1-nitrobenzene.[1][2] It is also commonly known by its synonym, 5-Bromo-2-
nitrotoluene.[3]

A list of its primary identifiers is provided in the table below.
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Identifier Type Value

IUPAC Name 4-Bromo-2-methyl-1-nitrobenzene
Synonym 5-Bromo-2-nitrotoluene[3]

CAS Number 52414-98-9[3][4]

Molecular Formula C7H6BrNO2[1][3][4]

SMILES CC1=CC(Br)=CC=C1N(=0)=0

InChlKey PAHAIHXVVIMZKU-UHFFFAQYSA-N[4]

Physicochemical Properties

A summary of the key physicochemical properties of 4-Bromo-2-methyl-1-nitrobenzene is
presented in the following table for easy reference and comparison.

Property Value Source
Molecular Weight 216.032 g/mol [4]
Appearance Yellow solid [3]
Melting Point 57-65 °C [3]
Boiling Point 267.05 °C (540.2 K) [4]
Boiling Point (Reduced 143.05 °C (416.2 K) at 0.013

Pressure) bar 4]
Storage Temperature 0-8°C [3]

Applications in Research and Development

4-Bromo-2-methyl-1-nitrobenzene is a versatile aromatic compound that serves as a crucial
intermediate in various synthetic applications.[3] Its utility spans several key areas of chemical
research:
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e Synthetic Chemistry: It is an important building block in the synthesis of pharmaceuticals and
agrochemicals, enabling the construction of more complex molecular architectures.[3]

o Material Science: This compound is utilized in the development of specialty polymers and
materials where enhanced thermal stability and chemical resistance are desired.[3]

o Environmental Studies: Researchers use 4-Bromo-2-methyl-1-nitrobenzene in studies
focused on the degradation of nitroaromatic compounds, which contributes to a better
understanding of pollution and the development of remediation strategies.[3]

e Oncology and Neurodegenerative Disease Research: The related compound, 5-Bromo-2-
nitrotoluene, is used in the synthesis of biphenylamide derivatives that act as Hsp90 C-
terminal inhibitors for potential cancer and neurodegenerative disease treatments.[2]

Experimental Protocol: Synthesis of 4-Bromo-2-
methyl-1-nitrobenzene

The following is a detailed experimental protocol for the synthesis of 4-Bromo-2-methyl-1-
nitrobenzene from 4-bromo-2-methylaniline.[2]

Materials and Reagents:

¢ 4-bromo-2-methylaniline

e Dichloromethane (DCM)

 Trifluoroacetic anhydride (TFAA)

e Hydrogen peroxide (H202, 30% solution)

o Saturated sodium bicarbonate (NaHCO3) solution
e Magnesium sulfate (MgS0O4)

o Water

Procedure:
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e At 0°C, dissolve hydrogen peroxide (3.95 mL, ~64.5 mmol) in dichloromethane (320 mL).

 To this cooled solution, add trifluoroacetic anhydride (10.93 mL, 77 mmol) and stir the
mixture for 5 minutes at 0°C.

e Remove the ice bath and fit the reaction flask with a reflux condenser.

e Slowly add a solution of 4-bromo-2-methylaniline (3 g, 16.12 mmol) in dichloromethane (6.4
mL) dropwise over approximately 30 minutes.

o Heat the reaction mixture to reflux and maintain for 1 hour.

» After cooling, wash the reaction mixture sequentially with 30 mL of water and 30 mL of
saturated NaHCO3 solution.

o Dry the organic layer with MgSO4 and concentrate it in a vacuum.

 Purify the crude product by flash column chromatography to yield the final product.

Visualizations

The following diagrams illustrate key aspects of 4-Bromo-2-methyl-1-nitrobenzene.

Synthesis of 4-Bromo-2-methyl-1-nitrobenzene

Start: 4-bromo-2-methylaniline
in DCM

‘Workup:
1. Wash with H20
2. Wash with NaHCO3
3. Dry with MgS0O4

Purification:
Flash Column

P
Chromatography 4-Bromo-2-methyl-
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Caption: A workflow diagram illustrating the synthesis of 4-Bromo-2-methyl-1-nitrobenzene.
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Structural and Functional Relationships
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Caption: Logical relationships of 4-Bromo-2-methyl-1-nitrobenzene in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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